Cas no 1805205-74-6 (6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile
• CAS No: 1805205-74-6
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• CID: 4884867
• Update Time: 2025-10-22

6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile

• Inchi： 1S/C9H6ClF3N2/c10-4-6-3-5(1-2-14)7(11)8(15-6)9(12)13/h3,9H,1,4H2
• InChI Key： GTWRBEDPXBRMOH-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CC#N)=C(C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile

Introduction to 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS No. 1805205-74-6)

6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound, identified by its CAS number 1805205-74-6, represents a promising scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms, a chloromethyl group, and an acetonitrile moiety contributes to its unique chemical properties, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure incorporates several key functional groups that are highly relevant to modern drug discovery. The chloromethyl substituent (-CH₂Cl) introduces reactivity that can be exploited in nucleophilic substitution reactions, enabling the facile introduction of other pharmacophores. Meanwhile, the difluoromethyl group (-CF₂) is known for its ability to modulate metabolic stability and binding affinity, a feature that has been extensively studied in the optimization of drug candidates. Additionally, the fluoropyridine core is a privileged structure in medicinal chemistry, often exhibiting enhanced bioavailability and improved interaction with biological targets.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of fluorinated heterocycles like 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile as lead compounds for various therapeutic applications. Studies have demonstrated that fluorine atoms can significantly influence the pharmacokinetic profile of molecules, including their solubility, permeability, and metabolic clearance. The incorporation of multiple fluorine atoms into a single scaffold can lead to compounds with improved pharmacological properties, making them more suitable for clinical development.

In particular, the acetonitrile group (-CN) in this compound contributes to its solubility in polar solvents and can serve as a handle for further derivatization through nucleophilic addition or condensation reactions. This versatility makes 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile a valuable building block for medicinal chemists seeking to design novel inhibitors or agonists targeting specific biological pathways. The compound's potential applications span across multiple therapeutic areas, including oncology, immunology, and central nervous system disorders.

Current research in the field of fluorinated pyridines has revealed exciting possibilities for leveraging their unique electronic and steric properties. For instance, studies have shown that the electron-withdrawing nature of fluorine atoms can enhance the binding affinity of small molecules to their protein targets. This effect is particularly relevant for designing kinase inhibitors, where precise modulation of interactions at the atomic level is crucial. The presence of both electron-withdrawing and electron-donating groups in 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile allows for fine-tuning these interactions, potentially leading to highly potent and selective drug candidates.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination processes, have been employed to construct the desired framework efficiently. These techniques not only enhance the scalability of production but also enable the introduction of additional modifications at strategic positions within the molecule.

Evaluation of 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile in preclinical models has provided insights into its biological activity and potential therapeutic utility. Preliminary data suggest that derivatives of this scaffold exhibit inhibitory effects on certain enzymes implicated in cancer progression. The chloromethyl group serves as a reactive site for further functionalization, allowing researchers to explore different pharmacological profiles by introducing diverse substituents. Such flexibility is essential for optimizing drug candidates to meet stringent pharmacological requirements.

The role of computational tools in analyzing the structural features of 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile cannot be overstated. Molecular modeling studies have been instrumental in predicting how modifications to this scaffold might affect its binding properties and pharmacokinetic behavior. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and prioritize promising candidates for further investigation.

Future directions in the study of this compound may include exploring its potential as an intermediate in large-scale synthesis campaigns aimed at producing novel therapeutics. Additionally, investigating its behavior under various environmental conditions could provide valuable insights into its stability and reactivity patterns. Such knowledge would be critical for developing robust synthetic routes and ensuring consistent quality control during manufacturing processes.

In conclusion,6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile (CAS No. 1805205-74-6) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural attributes make it an ideal candidate for further exploration as a lead compound or building block in drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic domains.